Farnesyl Alcohol Azide Farnesyl Alcohol Azide Protein farnesylation is a posttranslational modification where a farnesyl isoprenoid moiety is attached to cysteine residues located near the C-terminus of proteins. Farnesyl alcohol azide acts as a replacement for endogenously-produced farnesyl alcohol and becomes attached to proteins through normal biological processes in cells or animals. The terminal azide group can then be used in simple chemical linking reactions, known as click chemistry, to readily tag farnesylated proteins for subsequent analysis.
Brand Name: Vulcanchem
CAS No.: 851667-96-4
VCID: VC0157452
InChI: InChI=1S/C16H28N3O/c1-14(7-5-9-16(3)11-13-20)6-4-8-15(2)10-12-18-19-17/h7-8,11,17,20H,4-6,9-10,12-13H2,1-3H3/q+1/b14-7+,15-8+,16-11+
SMILES: CC(=CCCC(=CCO)C)CCC=C(C)CCN=[N+]=N
Molecular Formula: C15H25N3O
Molecular Weight: 263.4

Farnesyl Alcohol Azide

CAS No.: 851667-96-4

Reference Standards

VCID: VC0157452

Molecular Formula: C15H25N3O

Molecular Weight: 263.4

Farnesyl Alcohol Azide - 851667-96-4

CAS No. 851667-96-4
Product Name Farnesyl Alcohol Azide
Molecular Formula C15H25N3O
Molecular Weight 263.4
IUPAC Name [(3E,7E,11E)-13-hydroxy-3,7,11-trimethyltrideca-3,7,11-trienyl]imino-iminoazanium
Standard InChI InChI=1S/C16H28N3O/c1-14(7-5-9-16(3)11-13-20)6-4-8-15(2)10-12-18-19-17/h7-8,11,17,20H,4-6,9-10,12-13H2,1-3H3/q+1/b14-7+,15-8+,16-11+
Standard InChIKey FRARHOTUPWLCHV-RDUMTQBOSA-N
SMILES CC(=CCCC(=CCO)C)CCC=C(C)CCN=[N+]=N
Description Protein farnesylation is a posttranslational modification where a farnesyl isoprenoid moiety is attached to cysteine residues located near the C-terminus of proteins. Farnesyl alcohol azide acts as a replacement for endogenously-produced farnesyl alcohol and becomes attached to proteins through normal biological processes in cells or animals. The terminal azide group can then be used in simple chemical linking reactions, known as click chemistry, to readily tag farnesylated proteins for subsequent analysis.
Reference 1.Kho, Y.,Kim, S.C.,Jiang, C., et al. A tagging-via-substrate technology for detection and proteomics of farnesylated proteins. Proceedings of the National Academy of Sciences of the United States of America 101(34), 12479-12484 (2004).
PubChem Compound 137699709
Last Modified Nov 11 2021
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